Cas no 1261894-62-5 (2-Methyl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid)
1261894-62-5 structure
Product Name:2-Methyl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid
CAS No:1261894-62-5
MF:C19H21NO4S
MW:359.439344167709
MDL:MFCD18323232
CID:2621641
PubChem ID:53229053
Update Time:2025-04-21
2-Methyl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
- DTXSID30692371
- 2-Methyl-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
- MFCD18323232
- 1261894-62-5
- 2-METHYL-3-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]BENZOIC ACID
- 2-Methyl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid
-
- MDL: MFCD18323232
- Inchi: 1S/C19H21NO4S/c1-14-17(6-5-7-18(14)19(21)22)15-8-10-16(11-9-15)25(23,24)20-12-3-2-4-13-20/h5-11H,2-4,12-13H2,1H3,(H,21,22)
- InChI Key: PYDROIYLIPDVTD-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C2C=CC=C(C(=O)O)C=2C)=CC=1)(N1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 359.11912932Da
- Monoisotopic Mass: 359.11912932Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 556
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 83.1Ų
2-Methyl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB330511-5 g |
2-Methyl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%; . |
1261894-62-5 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB330511-5g |
2-Methyl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%; . |
1261894-62-5 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-Methyl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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